Cas no 5259-71-2 (1,5-Cyclooctadiene,(1E,5Z)-)

• Product Name: 1,5-Cyclooctadiene,(1E,5Z)-
• CAS No: 5259-71-2
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 370646
• Update Time: 2024-01-28

1,5-Cyclooctadiene,(1E,5Z)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Cyclooctadiene,(1E,5Z)-
• cis,trans-1,5-Cyclooctadiene
• (1Z,5E)-Cyclooctadiene
• (E),(Z)-1,5-Cyclooctadiene
• (1E,5Z)-1,5-Cyclooctadiene
• (1E,5Z)-Cycloocta-1,5-diene

• Inchi： 1S/C8H12/c1-2-4-6-8-7-5-3-1/h1-2,7-8H,3-6H2/b2-1-,8-7-
• InChI Key： VYXHVRARDIDEHS-QGTKBVGQSA-N
• SMILES： C1CCC=CCCC=1 |c:3,7|

Computed Properties

• Exact Mass: 333.9335
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.841
• Boiling Point: 153.5°Cat760mmHg
• Flash Point: 31.7°C
• Refractive Index: 1.581
• PSA: 55.76